Cas no 113899-82-4 (Methyl 4-formyl-2,6-dimethylbenzoate)
113899-82-4 structure
Product Name:Methyl 4-formyl-2,6-dimethylbenzoate
CAS No:113899-82-4
MF:C11H12O3
MW:192.211183547974
CID:4680930
Update Time:2023-08-15
Methyl 4-formyl-2,6-dimethylbenzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-formyl-2,6-dimethylbenzoate
- Benzoic acid, 4-formyl-2,6-dimethyl-, methyl ester
- Methyl 4-formyl-2,6-dimethylbenzoate
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- Inchi: 1S/C11H12O3/c1-7-4-9(6-12)5-8(2)10(7)11(13)14-3/h4-6H,1-3H3
- InChI Key: YDEBOIHJQFXXBK-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C)=CC(C=O)=CC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- XLogP3: 2
- Topological Polar Surface Area: 43.4
Methyl 4-formyl-2,6-dimethylbenzoate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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